Cas no 1363404-66-3 (6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride)

• Product Name: 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride
• CAS No: 1363404-66-3
• MF: C₁₂H₁₉Cl₂N₃O
• MW: 292.204760789871
• CID: 4815710
• Update Time: 2025-08-04

6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride
• 6-METHYL-4-(PIPERAZIN-1-YL)-2,3-DIHYDROFURO[3,2-C]PYRIDINE 2HCL

• Inchi： 1S/C12H17N3O.2ClH/c1-9-8-11-10(2-7-16-11)12(14-9)15-5-3-13-4-6-15;;/h8,13H,2-7H2,1H3;2*1H
• InChI Key： CVKUZCVJCFGYRY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC2=C1C=C(C)N=C2N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride

Comprehensive Overview of 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride (CAS No. 1363404-66-3)

6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride (CAS No. 1363404-66-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of dihydrofuropyridine derivatives, which are known for their diverse biological activities. The presence of a piperazine moiety in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride due to its potential role in addressing unmet medical needs. Researchers are particularly intrigued by its possible applications in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. This characteristic aligns with current trends in neuroscience research, where compounds with improved bioavailability and target specificity are highly sought after.

The compound's dihydrochloride salt form (CAS No. 1363404-66-3) offers enhanced solubility and stability, which are critical factors in pharmaceutical formulations. These properties make it a viable option for oral and injectable drug delivery systems, addressing one of the key challenges in modern medicine: drug delivery optimization. As the pharmaceutical industry continues to prioritize patient-centric formulations, compounds like 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride are gaining traction.

From a synthetic chemistry perspective, the preparation of 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride involves multi-step organic reactions, including cyclization and amination processes. These methods are often optimized to achieve high yields and purity, which are essential for preclinical and clinical studies. The compound's structural complexity also makes it a subject of interest in medicinal chemistry, where researchers explore structure-activity relationships (SAR) to design more effective analogs.

In the context of drug discovery, 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride has been evaluated for its potential interactions with various receptors and enzymes. Preliminary studies suggest that it may exhibit modulatory effects on specific neurotransmitter systems, which could have implications for treating conditions like anxiety, depression, and cognitive impairments. These findings resonate with the increasing global focus on mental health and the demand for novel therapeutic agents.

The compound's pharmacokinetic profile is another area of active investigation. Researchers are examining its metabolic stability, half-life, and tissue distribution to determine its suitability for long-term use. These studies are crucial in the era of personalized medicine, where individualized treatment plans are becoming the norm. Additionally, the rise of computational drug design tools has enabled more efficient exploration of 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride and its derivatives, accelerating the drug development pipeline.

Beyond its therapeutic potential, 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride (CAS No. 1363404-66-3) is also a valuable tool in biochemical research. Its ability to selectively interact with certain biological targets makes it useful for probing signaling pathways and understanding disease mechanisms. This aligns with the broader scientific community's emphasis on translational research, which bridges the gap between laboratory findings and clinical applications.

In summary, 6-Methyl-4-(piperazin-1-yl)-2,3-dihydrofuro[3,2-c]pyridine dihydrochloride represents a fascinating intersection of chemistry, biology, and medicine. Its versatile properties and broad applicability make it a compound of enduring interest in both academic and industrial settings. As research continues to uncover its full potential, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.